3-(4-Ethoxy-3-methoxyphenyl)propanoic acid
Overview
Description
3-(4-Ethoxy-3-methoxyphenyl)propanoic acid, more commonly known as EEMPA, is an organic compound used in a variety of scientific and industrial applications. It is a white crystalline solid that has a melting point of about 93°C and is slightly soluble in water. EEMPA is a key intermediate in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and other organic compounds. It is also used in the production of polymers, as a catalyst, and as a reagent in organic synthesis.
Scientific Research Applications
Antioxidant Activity
This compound has shown high antioxidant activity, which is crucial in protecting cells from oxidative stress and damage caused by free radicals . It could potentially be used in research focusing on aging, cancer, and neurodegenerative diseases.
Biomarker for Coffee Consumption
Due to its sensitivity as a caffeine metabolite, it serves as a very sensitive biomarker for the consumption of relatively small amounts of coffee . This application is significant in nutritional studies and epidemiological research.
Inhibition of Prostaglandin E2 Production
It has been used to inhibit prostaglandin E2 production . Prostaglandin E2 is involved in inflammation and pain signaling, so this application could be relevant in research related to inflammatory diseases and pain management.
Anti-obesity Effects
Studies have documented its anti-obesity effects , which could be valuable in research aimed at understanding and treating obesity.
Muscle Function Enhancement
Research suggests that it may have effects on enhancing grip strength and inhibiting protein catabolism induced by exhaustive exercise . This could be important for studies on muscle physiology and sports medicine.
Pharmacokinetic Profiles
The pharmacokinetic profile of this compound has been quantitatively clarified in rats using an LC–TOF/MS system . This application is crucial in drug development and toxicology studies.
Mechanism of Action
Target of Action
It is known that similar compounds, such as 3-(4-hydroxy-3-methoxyphenyl)propionic acid (hmpa), interact with gpr41 , a receptor involved in various metabolic processes .
Mode of Action
It can be inferred from related compounds like hmpa, which suppresses camp levels in a dose-dependent manner when interacting with gpr41 .
Biochemical Pathways
Hmpa, a similar compound, is known to be produced by the gut microbiota through the conversion of 4-hydroxy-3-methoxycinnamic acid (hmca) . This suggests that 3-(4-Ethoxy-3-methoxyphenyl)propanoic acid might also be involved in similar metabolic pathways.
Pharmacokinetics
Studies on hmpa have shown that it undergoes rapid metabolism and wide tissue distribution . After oral administration, intact and conjugated HMPAs were detected in the bloodstream within 15 minutes . They were also detected in various organs 6 hours post-administration .
Result of Action
Related compounds like hmpa have been shown to enhance grip strength and inhibit protein catabolism induced by exhaustive exercise .
Action Environment
It is known that the gut microbiota plays a crucial role in the metabolism of similar compounds , suggesting that factors affecting the gut microbiota could potentially influence the action of 3-(4-Ethoxy-3-methoxyphenyl)propanoic acid.
properties
IUPAC Name |
3-(4-ethoxy-3-methoxyphenyl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O4/c1-3-16-10-6-4-9(5-7-12(13)14)8-11(10)15-2/h4,6,8H,3,5,7H2,1-2H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTKVFGHQNRGQIB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)CCC(=O)O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30429341 |
Source
|
| Record name | 3-(4-ethoxy-3-methoxyphenyl)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30429341 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
30044-91-8 |
Source
|
| Record name | 3-(4-ethoxy-3-methoxyphenyl)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30429341 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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